Cas no 1870541-55-1 (3-amino-3-cyclobutylhexanoic acid)

• Product Name: 3-amino-3-cyclobutylhexanoic acid
• CAS No: 1870541-55-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6073182
• PubChem ID: 165519267
• Update Time: 2025-06-08

3-amino-3-cyclobutylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclobutylhexanoic acid
• 1870541-55-1
• EN300-1287548

• Inchi： 1S/C10H19NO2/c1-2-6-10(11,7-9(12)13)8-4-3-5-8/h8H,2-7,11H2,1H3,(H,12,13)
• InChI Key： XMIIEGQGDRBGNM-UHFFFAOYSA-N
• SMILES： OC(CC(CCC)(C1CCC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-cyclobutylhexanoic acid

3-Amino-3-Cyclobutylhexanoic Acid: A Comprehensive Overview

3-Amino-3-cyclobutylhexanoic acid, identified by the CAS number 1870541-55-1, is a unique organic compound with significant potential in various fields of chemistry and biochemistry. This compound, which belongs to the class of amino acids, has garnered attention due to its distinctive structure and functional groups. The molecule consists of a cyclobutane ring attached to an amino group and a hexanoic acid chain, making it a versatile compound for research and development.

The synthesis of 3-amino-3-cyclobutylhexanoic acid involves advanced chemical techniques, including multi-step organic synthesis and stereochemical control. Recent studies have highlighted its role in peptide synthesis, where its unique structure allows for the creation of complex peptide sequences with tailored properties. This has implications in drug discovery, where the ability to design specific molecular interactions is crucial.

One of the most promising applications of 3-amino-3-cyclobutylhexanoic acid lies in its potential as a building block for bioactive molecules. Researchers have explored its use in constructing cyclic peptides, which are known for their stability and bioactivity. These peptides have shown promise in targeting various therapeutic areas, including anti-infective agents and cancer treatments.

In addition to its role in peptide synthesis, 3-amino-3-cyclobutylhexanoic acid has been investigated for its ability to form self-assembled structures. These structures, which include micelles and vesicles, have applications in drug delivery systems. The compound's amphiphilic nature allows it to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

The latest research on 3-amino-3-cyclobutylhexanoic acid has also delved into its enzymatic degradation patterns. Understanding how this compound interacts with enzymes is critical for assessing its metabolic stability and toxicity profiles. Studies have shown that the compound exhibits moderate stability under physiological conditions, making it a viable candidate for further pharmacological studies.

In conclusion, 3-amino-3-cyclobutylhexanoic acid (CAS No: 1870541-55-1) is a multifaceted compound with significant potential in chemical synthesis and drug development. Its unique structure and functional groups make it an invaluable tool for researchers aiming to design novel bioactive molecules. As ongoing studies continue to uncover new applications and properties of this compound, its role in the field of organic chemistry is expected to grow even further.